Cas no 93859-43-9 (Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2,6-bis(1-methylethyl)-)

Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2,6-bis(1-methylethyl)- structure
93859-43-9 structure
Product Name:Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2,6-bis(1-methylethyl)-
CAS No:93859-43-9
MF:C20H28N2
MW:296.449725151062
CID:807179
PubChem ID:3022742
Update Time:2025-04-19

Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(4-amino-3-methylphenyl)methyl]-2,6-bis(1-methylethyl)-
    • 4-[(4-amino-m-tolyl)methyl]-2,6-diisopropylaniline
    • EINECS 299-381-6
    • DTXSID40917380
    • 93859-43-9
    • 4-((4-Amino-m-tolyl)methyl)-2,6-diisopropylaniline
    • NS00063099
    • 4-[(4-amino-3-methylphenyl)methyl]-2,6-di(propan-2-yl)aniline
    • Inchi: 1S/C20H28N2/c1-12(2)17-10-16(11-18(13(3)4)20(17)22)9-15-6-7-19(21)14(5)8-15/h6-8,10-13H,9,21-22H2,1-5H3
    • InChI Key: DTXLOWXPXZWHMR-UHFFFAOYSA-N
    • SMILES: NC1C(=CC(CC2C=CC(=C(C)C=2)N)=CC=1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 296.225
  • Monoisotopic Mass: 296.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.022
  • Boiling Point: 439.9°Cat760mmHg
  • Flash Point: 263.6°C
  • Refractive Index: 1.585
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